(Z)-2-cyano-N-[5-(difluoromethyl)-1,3,4-thiadiazol-2-yl]-3-(furan-2-yl)prop-2-enamide

• IUPAC Name: (Z)-2-cyano-N-[5-(difluoromethyl)-1,3,4-thiadiazol-2-yl]-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C11H6F2N4O2S/c12-8(13)10-16-17-11(20-10)15-9(18)6(5-14)4-7-2-1-3-19-7/h1-4,8H,(H,15,17,18)/b6-4-
• InChI Key: LUVZDQSSCGCLSE-XQRVVYSFSA-N
• Canonical SMILES: C1=COC(=C1)C=C(C#N)C(=O)NC2=NN=C(S2)C(F)F
• Isomeric SMILES: C1=COC(=C1)/C=C(/C#N)\C(=O)NC2=NN=C(S2)C(F)F
• Molecular Formula: C11H6F2N4O2S
• Molecular Weight: 296.25 g/mol

Description

“(Z)-2-cyano-N-[5-(difluoromethyl)-1,3,4-thiadiazol-2-yl]-3-(furan-2-yl)prop-2-enamide” is a complex organic compound. It contains several functional groups including a cyano group (-CN), a difluoromethyl group (-CF2H), a thiadiazol group, a furan ring, and an amide group. These groups are known to have significant roles in life science and materials science-related applications.

Scientific Research Applications

Antimicrobial and Anticancer Activities

Compounds with the backbone of chalcones, closely related to the chemical structure , have shown significant biological activities. For instance, pyridine and thioamide derivatives derived from similar chalcones have been reported to possess antimicrobial properties against various microorganisms and exhibit high cytotoxicity against cancer cell lines, such as the MCF-7 breast cancer cell line. This demonstrates the potential of these compounds in developing new antimicrobial and anticancer therapies (Zaki, Al-Gendey, & Abdelhamid, 2018).

Anti-Tuberculosis Agents

Another study highlights the 'green' synthesis of novel imidazo[2,1-b][1,3,4]thiadiazoles, showing potent inhibitory activity towards M. tuberculosis, comparable to standard drugs. This suggests their potential as new anti-TB agents targeting specific enzymes like CYP51, indicating a significant avenue for therapeutic intervention against tuberculosis (Anusha et al., 2015).

Synthesis and Spectroscopic Studies

The synthesis and characterization of novel heterocyclic compounds, including triazolo[3,4-b][1,3,4]thiadiazole derivatives, have been explored. These compounds, synthesized from reactions involving similar furan and thiadiazole components, were subjected to antibacterial and antifungal studies, showing the versatility of these molecules in creating potentially active biological agents (Patel, Patel, & Shah, 2015).

Insecticidal and Herbicidal Activities

Research into the synthesis of heterocycles incorporating a thiadiazole moiety has led to the discovery of compounds with significant insecticidal activity against pests like the cotton leafworm, Spodoptera littoralis. This demonstrates the potential of such compounds in agricultural applications, offering new solutions for pest control (Mohamed et al., 2020).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, the difluoromethyl and thiadiazol groups could be important for interacting with biological targets.